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Compound of Interest

Compound Name: Dichlorodiethylsilane

Cat. No.: B155513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological data for

dichlorodiethylsilane (CAS No. 1719-53-5). The information is compiled from safety data

sheets, regulatory guidelines, and scientific literature to assist in the safe handling and risk

assessment of this compound.

Acute Toxicity
Dichlorodiethylsilane is classified as moderately toxic upon acute exposure.[1] The primary

routes of concern are oral ingestion, inhalation, and dermal contact.

Quantitative Acute Toxicity Data
The following table summarizes the available quantitative data on the acute toxicity of

dichlorodiethylsilane.
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Endpoint Species Route Value
Classificati
on

Reference

LD50 Rat Oral
~ 600 mg/kg

bw

Harmful if

swallowed
[2]

LD50 Rat Oral
595 mg/kg

bw

Harmful if

swallowed
[3]

LDLo Rat Oral 1 g/kg - [4]

LDLo Rat
Intraperitonea

l
100 mg/kg - [4][5]

LC50 Rat Inhalation
2.77 mg/L (4

h, vapour)

Toxic if

inhaled
[3]

Irritation and Corrosivity
Dichlorodiethylsilane is a corrosive substance that can cause severe skin burns and eye

damage.[1][3] Upon contact with moisture, it rapidly hydrolyzes to produce hydrochloric acid,

which is the primary cause of its corrosive effects.[1]

Skin Corrosion/Irritation
Species

Exposure
Duration

Result Classification Reference

Rabbit 4 hours
Causes severe

burns

Skin Corrosion

1B
[3][6]

Serious Eye Damage/Eye Irritation
Species Result Classification Reference

Rabbit
Causes severe eye

damage
Eye Damage 1 [6]

Respiratory Irritation
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Inhalation of dichlorodiethylsilane vapors may cause respiratory irritation.[1][3]

Genotoxicity
Limited data is available on the genotoxicity of dichlorodiethylsilane. One study reported a

negative result in a bacterial reverse mutation assay (Ames test).

Test System
Metabolic
Activation

Result Reference

Salmonella

typhimurium
With and without S9 Negative [2]

Carcinogenicity and Chronic Toxicity
There is currently no specific data available on the carcinogenicity or chronic toxicity of

dichlorodiethylsilane. No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible or confirmed human carcinogen by IARC, or as a

known or anticipated carcinogen by NTP or OSHA.[3]

Experimental Protocols
The toxicological data presented in this guide are based on studies conducted following

internationally recognized guidelines, primarily those established by the Organisation for

Economic Co-operation and Development (OECD).

Acute Oral Toxicity (based on OECD Guideline 401)
The acute oral toxicity of dichlorodiethylsilane was likely determined by administering the

substance in graduated doses to groups of rats.[6] The animals would have been observed for

a set period, typically 14 days, for signs of toxicity and mortality.[6] Key observations would

include changes in body weight, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and

mucous membranes, as well as respiratory, circulatory, autonomic and central nervous system,

and somatomotor activity and behavior patterns), and the time of death.[6] A post-mortem

examination (necropsy) of all animals would have been conducted to identify any gross

pathological changes.[6] The LD50 value was then calculated as the statistically derived single

dose that could be expected to cause death in 50% of the animals.[6]
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Acute Inhalation Toxicity (based on OECD Guideline
403)
For the acute inhalation toxicity assessment, rats were likely exposed to various concentrations

of dichlorodiethylsilane vapor for a fixed period, typically 4 hours.[7] The study would have

involved whole-body or nose-only exposure in specialized inhalation chambers.[8] Animals

would be observed for signs of toxicity and mortality during and after exposure for at least 14

days.[7] Parameters such as body weight changes, clinical observations, and necropsy findings

would be recorded to determine the LC50 value, which is the concentration of the chemical in

the air that is expected to kill 50% of the test animals during the exposure period.[7]

Skin Corrosion/Irritation (based on OECD Guideline 404)
The skin corrosion potential of dichlorodiethylsilane was likely assessed by applying a single

dose of the substance to a small area of the skin of albino rabbits.[9] The treated area would be

covered with a semi-occlusive dressing for a 4-hour exposure period.[9] After removal of the

dressing, the skin would be examined for signs of erythema (redness) and edema (swelling) at

specific intervals (e.g., 1, 24, 48, and 72 hours) and the observations scored.[4] The

persistence of these effects would be monitored for up to 14 days to assess the reversibility of

the damage.[9]

Serious Eye Damage/Eye Irritation (based on OECD
Guideline 405)
To determine the potential for serious eye damage, a single dose of dichlorodiethylsilane
would have been applied into the conjunctival sac of one eye of an albino rabbit, with the other

eye serving as a control.[5] The eyes would then be examined for signs of corneal opacity, iritis,

conjunctival redness, and chemosis (swelling) at 1, 24, 48, and 72 hours after application.[5]

The severity of the lesions would be scored to determine the overall irritant effect and to assess

whether the damage is reversible.[5]

Bacterial Reverse Mutation Assay (Ames Test) (based on
OECD Guideline 471)
The mutagenic potential of dichlorodiethylsilane was likely evaluated using various strains of

Salmonella typhimurium that are auxotrophic for histidine.[10] The bacteria would be exposed
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to different concentrations of the test substance, both with and without a metabolic activation

system (S9 mix), which simulates mammalian metabolism.[10][11] The number of revertant

colonies (bacteria that have mutated back to a prototrophic state and can grow in a histidine-

deficient medium) would be counted.[10] A significant, dose-related increase in the number of

revertant colonies compared to the negative control would indicate a mutagenic potential.[11]

Visualizations
The following diagrams illustrate key aspects of dichlorodiethylsilane's toxicological profile

and assessment.
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Logical workflow for toxicological risk assessment.
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Hydrolysis of dichlorodiethylsilane producing hydrochloric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155513#dichlorodiethylsilane-toxicological-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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